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Compound of Interest

Compound Name: 5-Methyl-5-hexen-2-one

Cat. No.: B1580765

Physical Properties of 5-Methyl-5-hexen-2-one: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 5-Methyl-
5-hexen-2-one, a ketone with applications in the flavor and fragrance industry. The data
presented is compiled from established scientific literature and supplier specifications, ensuring
a reliable resource for laboratory and development work.

Core Physical Properties

The boiling point and density are fundamental physical constants crucial for the purification,
handling, and storage of 5-Methyl-5-hexen-2-one. These properties are summarized below.

Data Presentation

Physical Property Value Conditions
Boiling Point 148-150 °C @ 760 mmHg
Density 0.865 g/mL @ 25 °C

Note: Minor variations in reported values exist across different sources, which is common for
chemical data. The provided ranges represent the most consistently cited figures.[1][2][3]
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Experimental Protocols

While specific experimental documentation for the determination of these exact values for 5-
Methyl-5-hexen-2-one is not detailed in the provided literature, standard methodologies for
determining the boiling point and density of liquid ketones are well-established.

Boiling Point Determination by Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and accurate method for determining the boiling point of a compound like
5-Methyl-5-hexen-2-one is through distillation.

Objective: To purify the liquid and measure the temperature of the vapor that is in equilibrium
with the liquid.

Apparatus:

e Round-bottom flask

¢ Heating mantle or oil bath

« Distillation head (still head) with a port for a thermometer
e Thermometer

e Condenser (e.g., Liebig condenser)

¢ Receiving flask

 Boiling chips

Methodology:

e The liquid sample (5-Methyl-5-hexen-2-one) is placed in the round-bottom flask along with
boiling chips to ensure smooth boiling.

» The distillation apparatus is assembled. The thermometer bulb is positioned so that its top is
level with the side arm of the distillation head leading to the condenser. This ensures the

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1580765?utm_src=pdf-body
https://www.benchchem.com/product/b1580765?utm_src=pdf-body
https://www.benchchem.com/product/b1580765?utm_src=pdf-body
https://www.benchchem.com/product/b1580765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

temperature of the vapor distilling into the condenser is accurately measured.

o Cooling water is circulated through the outer jacket of the condenser.

» The flask is gently heated. As the liquid boils, the vapor rises, surrounds the thermometer
bulb, and then passes into the condenser.

e The vapor is cooled and condensed back into a liquid, which is collected in the receiving
flask.

e The temperature is recorded when it becomes constant. This stable temperature is the
boiling point of the substance.[4][5] The boiling point range is typically recorded from the first
drop of distillate collected to when the temperature begins to drop after the bulk of the
material has distilled.

Density Determination

Density is the mass per unit volume of a substance.

Objective: To measure the mass and volume of a sample of 5-Methyl-5-hexen-2-one at a
specific temperature.

Apparatus:

o Pycnometer (a flask with a specific, accurately known volume) or a graduated cylinder and
an analytical balance.

o Constant temperature water bath.

Methodology (using a pycnometer for high accuracy):
e The empty pycnometer is weighed precisely.

e The pycnometer is filled with the liquid sample.

o The filled pycnometer is placed in a constant temperature water bath until it reaches thermal
equilibrium (e.g., 25 °C).
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e The volume is adjusted precisely to the pycnometer's calibration mark. Any excess liquid is
removed.

» The filled pycnometer is weighed again.

e The mass of the liquid is determined by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Logical Workflow Visualization

The following diagram illustrates the generalized experimental workflow for determining the
boiling point of a liquid ketone via distillation.
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Workflow for Boiling Point Determination by Distillation

Place Liquid Sample and Boiling Chips in Flask

Assemble Distillation Apparatus

Position Thermometer Correctly

Heat the Sample Gently

Observe Vapor Rise and Condensation

Record Stable Temperature as Boiling Point Collect Distillate

Click to download full resolution via product page

Caption: Boiling point determination via distillation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical properties of 5-Methyl-5-hexen-2-one (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580765#physical-properties-of-5-methyl-5-hexen-2-
one-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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